Cas no 899741-41-4 (1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide
• CAS No: 899741-41-4
• MF: C₂₀H₁₄F₃N₃O₄
• MW: 417.33807516098
• CID: 5487691
• PubChem ID: 18582701
• Update Time: 2025-08-04

1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrobenzyl)-6-oxo-N-(2-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide
• 1-[(3-nitrophenyl)methyl]-6-oxo-N-[2-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• 899741-41-4
• F2744-1554
• AKOS024676289
• 1-[(3-nitrophenyl)methyl]-6-oxo-N-[2-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide
• VU0495518-1
• 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14F3N3O4/c21-20(22,23)16-6-1-2-7-17(16)24-19(28)14-8-9-18(27)25(12-14)11-13-4-3-5-15(10-13)26(29)30/h1-10,12H,11H2,(H,24,28)
• InChI Key： PMLHPZJGBLGHIE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C1C=CC(N(C=1)CC1C=CC=C(C=1)[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 417.09364042g/mol
• Monoisotopic Mass: 417.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.2Ų

Additional information on 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-41-4)

The compound 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-41-4) is a specialized organic molecule with a unique structural framework. It belongs to the class of dihydropyridine derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a nitrophenyl group and a trifluoromethylphenyl moiety in its structure enhances its reactivity and makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for nitrogen-containing heterocycles like 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide has surged due to their versatility in drug discovery. This compound, with its carboxamide functionality, is often investigated for its potential as a pharmacophore in the development of enzyme inhibitors or receptor modulators. Researchers are particularly intrigued by its electron-withdrawing groups, which can influence its binding affinity and metabolic stability.

The synthesis of CAS No. 899741-41-4 involves multi-step organic reactions, including condensation and cyclization processes. Its dihydropyridine core is a key feature shared with several FDA-approved drugs, making it a valuable scaffold for structure-activity relationship (SAR) studies. The trifluoromethyl group, known for its lipophilicity and metabolic resistance, further elevates its relevance in modern pharmaceutical research.

From an industrial perspective, 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide is often discussed in the context of high-value intermediates for agrochemicals and specialty chemicals. Its nitro and trifluoromethyl substituents are frequently leveraged in the design of compounds with enhanced bioactivity and environmental persistence. This aligns with the growing focus on sustainable chemistry and the development of green synthetic routes for complex molecules.

In the realm of computational chemistry, this compound is a popular subject for molecular docking and quantitative structure-activity relationship (QSAR) modeling. Its distinct electronic profile allows researchers to explore interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). These studies are critical for optimizing lead compounds in drug discovery pipelines.

The stability and solubility of CAS No. 899741-41-4 under various conditions are also areas of active investigation. Given the rising interest in preformulation studies, understanding its physicochemical properties is essential for formulating effective dosage forms. This is particularly relevant in the era of personalized medicine, where tailored drug delivery systems are gaining traction.

Furthermore, the compound’s potential role in catalysis and material science cannot be overlooked. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or ligands in transition metal complexes. This versatility underscores its importance beyond traditional pharmaceutical applications.

As the scientific community continues to explore 1-(3-nitrophenyl)methyl-6-oxo-N-2-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide, its patent landscape and regulatory status remain topics of discussion. With increasing scrutiny on intellectual property and chemical safety, stakeholders are keen to monitor its commercialization potential. This compound exemplifies the intersection of innovation and practical utility in modern chemistry.